Cas no 1378854-25-1 (3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)-)
3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)-
-
- Inchi: 1S/C7H8N6O/c1-14-7-5(2-4(8)3-9-7)6-10-12-13-11-6/h2-3H,8H2,1H3,(H,10,11,12,13)
- InChI Key: XJOJBGSMATWPQP-UHFFFAOYSA-N
- SMILES: C1=NC(OC)=C(C2=NNN=N2)C=C1N
3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-329179-1.0g |
6-methoxy-5-(1H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine |
1378854-25-1 | 1.0g |
$0.0 | 2023-02-23 |
3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)- Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)-
3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl): A Comprehensive Overview
3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl), also known by its CAS number 1378854-25-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a tetrazole group and a methoxy substituent. The combination of these functional groups imparts distinctive chemical properties and potential applications in drug design and materials science.
The molecular structure of 3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl) consists of a pyridine ring with an amino group at position 3, a methoxy group at position 6, and a tetrazole moiety at position 5. The tetrazole group is particularly notable for its ability to act as a bioisostere, which makes it valuable in medicinal chemistry for modifying the pharmacokinetic properties of drugs. Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.
One of the key areas of research involving this compound is its role in drug design. The tetrazole group has been shown to enhance the bioavailability and stability of drugs, making it an attractive feature for medicinal chemists. Additionally, the methoxy group at position 6 contributes to the compound's solubility and lipophilicity, which are critical factors in drug delivery systems. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing insights into its potential therapeutic applications.
The synthesis of 3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl) involves a multi-step process that typically begins with the preparation of the pyridine ring followed by functionalization with the amino and methoxy groups. The introduction of the tetrazole moiety is often achieved through a coupling reaction with an appropriate tetrazole derivative. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent studies focusing on green chemistry approaches to minimize environmental impact.
In terms of biological activity, this compound has demonstrated promising results in vitro and in vivo models. For instance, studies have shown that it exhibits potent inhibitory activity against certain enzymes associated with cancer progression. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies have led to significant progress in understanding its pharmacokinetics and toxicity profiles.
The structural versatility of 3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl) also extends to its applications in materials science. The tetrazole group can act as a coordinating ligand, enabling the formation of metal complexes with unique magnetic or catalytic properties. Recent research has explored its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which have potential applications in gas storage and catalysis.
In conclusion, 3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl), or CAS No.1378854-25-1, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1378854-25-1 (3-Pyridinamine, 6-methoxy-5-(2H-tetrazol-5-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)